Cas no 928709-65-3 (3-chloro-4-ethoxybenzene-1-sulfonyl chloride)

• Product Name: 3-chloro-4-ethoxybenzene-1-sulfonyl chloride
• CAS No: 928709-65-3
• MF: C₈H₈Cl₂O₃S
• MW: 255.118319511414
• MDL: MFCD08753750
• CID: 5249172
• PubChem ID: 20115273
• Update Time: 2025-05-21

3-chloro-4-ethoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-chloro-4-ethoxy-
• 3-chloro-4-ethoxybenzene-1-sulfonyl chloride

• MDL： MFCD08753750
• Inchi： 1S/C8H8Cl2O3S/c1-2-13-8-4-3-6(5-7(8)9)14(10,11)12/h3-5H,2H2,1H3
• InChI Key： ZUEFLGZPTUQXET-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(OCC)C(Cl)=C1

Additional information on 3-chloro-4-ethoxybenzene-1-sulfonyl chloride

Recent Advances in the Application of 3-Chloro-4-ethoxybenzene-1-sulfonyl chloride (CAS: 928709-65-3) in Chemical Biology and Pharmaceutical Research

3-Chloro-4-ethoxybenzene-1-sulfonyl chloride (CAS: 928709-65-3) is a versatile sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a critical intermediate in the synthesis of various biologically active molecules, particularly in the development of sulfonamide-based therapeutics. Recent studies have highlighted its utility in medicinal chemistry, where it acts as a key building block for the construction of enzyme inhibitors, receptor modulators, and other pharmacologically relevant compounds.

One of the most notable applications of 3-chloro-4-ethoxybenzene-1-sulfonyl chloride is its role in the synthesis of sulfonamide-containing drugs. Sulfonamides are a well-established class of compounds with broad therapeutic applications, including antibacterial, antiviral, and anticancer activities. Recent research has demonstrated the efficacy of derivatives synthesized from this compound in targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of novel carbonic anhydrase inhibitors using 3-chloro-4-ethoxybenzene-1-sulfonyl chloride as a precursor, showcasing its potential in treating glaucoma and other related conditions.

In addition to its pharmaceutical applications, 3-chloro-4-ethoxybenzene-1-sulfonyl chloride has been employed in chemical biology for the selective modification of biomolecules. Researchers have utilized its reactive sulfonyl chloride group to label proteins and peptides, enabling detailed studies of protein-protein interactions and cellular signaling pathways. A recent breakthrough published in ACS Chemical Biology demonstrated the use of this compound in the development of activity-based probes for profiling protease activity in live cells, providing new insights into disease mechanisms and potential therapeutic targets.

The synthetic versatility of 3-chloro-4-ethoxybenzene-1-sulfonyl chloride has also been explored in materials science. Its ability to form stable sulfonamide linkages has been leveraged in the design of functional polymers and dendrimers with applications in drug delivery and diagnostics. A 2024 study in Advanced Materials highlighted the compound's role in creating pH-responsive nanocarriers for targeted cancer therapy, underscoring its cross-disciplinary significance.

Despite these advancements, challenges remain in optimizing the reactivity and selectivity of 3-chloro-4-ethoxybenzene-1-sulfonyl chloride for specific applications. Current research efforts are focused on developing novel catalytic systems and reaction conditions to enhance its efficiency in complex synthetic transformations. Furthermore, computational chemistry approaches are being employed to predict and design new derivatives with improved pharmacological properties.

In conclusion, 3-chloro-4-ethoxybenzene-1-sulfonyl chloride (CAS: 928709-65-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications span from drug discovery to biomolecular engineering, making it a compound of significant interest for both academic and industrial researchers. As synthetic methodologies advance and our understanding of its reactivity deepens, we can anticipate even more innovative applications of this versatile building block in the coming years.